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Compound of Interest

Compound Name: 2,5-Diamino-1,4-benzoquinone

Cat. No.: B074859 Get Quote

Essential Safety and Handling Guide for 2,5-
Diamino-1,4-benzoquinone
Disclaimer: A specific Safety Data Sheet (SDS) for 2,5-Diamino-1,4-benzoquinone (CAS:

1521-06-8) was not readily available. The following guidance is based on the safety information

for structurally similar compounds, such as 2,5-diamino-3,6-dichloro-p-benzoquinone, and

general best practices for handling hazardous chemical powders in a laboratory setting.

Researchers should always conduct a thorough risk assessment before beginning work with

any new chemical.

This guide provides essential safety, handling, and disposal protocols for researchers,

scientists, and drug development professionals working with 2,5-Diamino-1,4-benzoquinone.

Adherence to these procedures is critical for ensuring a safe laboratory environment.

Hazard Identification and Classification
Based on data from the structurally similar compound 2,5-diamino-3,6-dichloro-p-

benzoquinone, 2,5-Diamino-1,4-benzoquinone should be handled as a hazardous substance

with the following potential classifications:
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Hazard Class GHS Hazard Statement

Acute Toxicity, Oral (Category 3) H301: Toxic if swallowed[1][2]

Hazardous to the aquatic environment, long-

term hazard (Category 2)

H411: Toxic to aquatic life with long lasting

effects[1][2]

Note: This classification is for a structurally similar compound and should be considered

provisional for 2,5-Diamino-1,4-benzoquinone.

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to minimize exposure and

ensure personal safety.

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards. A face

shield may also be required

where splash hazards exist.

Protects against dust particles

and splashes that can cause

serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

A lab coat must be worn and

buttoned. Consider disposable

coveralls for larger quantities.

Prevents skin contact with the

potentially toxic substance.

Respiratory Protection

A NIOSH-approved respirator

is required if working outside of

a certified chemical fume hood,

or if there is a risk of

generating dust.

Protects against inhalation of

the potentially toxic powder.
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Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

chemical.

Engineering Controls:

All work with solid 2,5-Diamino-1,4-benzoquinone must be conducted in a properly

functioning chemical fume hood.[3]

If weighing the powder, do so within the fume hood or in a ventilated balance enclosure.[3]

Ensure that an eyewash station and safety shower are readily accessible.

Work Practices:

Designate a specific area within the fume hood for handling this compound.

Cover the work surface with absorbent bench paper.

Use the smallest amount of the chemical necessary for the experiment.[3]

Avoid the formation of dust.[3]

Do not eat, drink, or smoke in the laboratory.[4]

Wash hands thoroughly after handling the chemical, even if gloves were worn.[4]

Storage:

Store in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures
Immediate and appropriate first aid is critical in case of exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b074859?utm_src=pdf-body
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

If Swallowed

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[5]

[6]

If on Skin

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[5][6]

If in Eyes

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[5][6]

If Inhaled

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[7]

Spill and Disposal Plan
Spill Response:

Evacuate the immediate area.

Wear the appropriate PPE as outlined in Section 2.

Carefully sweep up the spilled solid, avoiding dust generation.

Place the spilled material into a sealed, labeled container for hazardous waste disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Place all contaminated cleaning materials into the hazardous waste container.

Waste Disposal:
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All waste containing 2,5-Diamino-1,4-benzoquinone, including contaminated labware and

cleaning materials, must be disposed of as hazardous waste.[8]

Do not dispose of this chemical down the drain or in the regular trash.[9]

Collect all waste in a clearly labeled, sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's environmental health and safety department for specific guidance.
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Safe Handling Workflow for 2,5-Diamino-1,4-benzoquinone
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Prepare Designated Work Area

Weigh Compound in Fume Hood
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Caption: Workflow for the safe handling of 2,5-Diamino-1,4-benzoquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b074859?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Diamino-3_6-dichloro-1_4-benzoquinone
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Diamino-3_6-dichloro-1_4-benzoquinone
https://www.echemi.com/sds/25-diamino-36-dichloro-p-benzoquinone-pid_Seven29015.html
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://cdn.caymanchem.com/cdn/msds/27560m.pdf
https://pim-resources.coleparmer.com/sds/24248.pdf
https://www.fishersci.com/store/msds?partNumber=AC187461000&countryCode=US&language=en
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://www.benchchem.com/product/b074859#personal-protective-equipment-for-handling-2-5-diamino-1-4-benzoquinone
https://www.benchchem.com/product/b074859#personal-protective-equipment-for-handling-2-5-diamino-1-4-benzoquinone
https://www.benchchem.com/product/b074859#personal-protective-equipment-for-handling-2-5-diamino-1-4-benzoquinone
https://www.benchchem.com/product/b074859#personal-protective-equipment-for-handling-2-5-diamino-1-4-benzoquinone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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